Cas no 116599-47-4 (1-(2-Hydroxycyclohexyl)pyridinium perchlorate)

• Product Name: 1-(2-Hydroxycyclohexyl)pyridinium perchlorate
• CAS No: 116599-47-4
• MF: C₁₁H₁₆ClNO₅
• MW: 277.701442718506
• MDL: MFCD00956671
• CID: 4574526
• Update Time: 2025-08-05

1-(2-Hydroxycyclohexyl)pyridinium perchlorate Chemical and Physical Properties

Names and Identifiers

• 1-(2-Hydroxycyclohexyl)pyridinium perchlorate

• MDL： MFCD00956671
• Inchi： 1S/C11H16NO.ClHO4/c13-11-7-3-2-6-10(11)12-8-4-1-5-9-12;2-1(3,4)5/h1,4-5,8-11,13H,2-3,6-7H2;(H,2,3,4,5)/q+1;/p-1
• InChI Key： QXJHPZHBWURIAN-UHFFFAOYSA-M
• SMILES： Cl([O-])(=O)(=O)=O.OC1CCCCC1[N+]1=CC=CC=C1

Additional information on 1-(2-Hydroxycyclohexyl)pyridinium perchlorate

Research Brief on 1-(2-Hydroxycyclohexyl)pyridinium perchlorate (CAS: 116599-47-4): Recent Advances and Applications

1-(2-Hydroxycyclohexyl)pyridinium perchlorate (CAS: 116599-47-4) is a chemical compound that has garnered significant attention in recent years due to its potential applications in the fields of chemical biology and pharmaceutical research. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, properties, and biological activities. The information presented herein is based on a comprehensive review of recent academic literature, industry reports, and technical documents.

The compound, characterized by its unique pyridinium perchlorate structure, has been investigated for its role in various biochemical processes. Recent studies have highlighted its potential as a catalyst in organic synthesis, particularly in reactions involving the formation of complex molecular architectures. Additionally, its interactions with biological macromolecules, such as proteins and nucleic acids, have been explored, suggesting possible therapeutic applications.

One of the key findings from recent research is the compound's ability to modulate enzyme activity. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that 1-(2-Hydroxycyclohexyl)pyridinium perchlorate exhibits inhibitory effects on certain kinases, which are critical targets in cancer therapy. This discovery opens new avenues for the development of kinase inhibitors with improved selectivity and efficacy.

Another area of interest is the compound's potential use in drug delivery systems. Due to its ionic nature and solubility profile, researchers have explored its incorporation into nanocarriers for targeted drug delivery. Preliminary results from in vitro studies indicate enhanced stability and controlled release of therapeutic agents when combined with this compound, as reported in a recent issue of *Advanced Drug Delivery Reviews*.

Despite these promising findings, challenges remain in the practical application of 1-(2-Hydroxycyclohexyl)pyridinium perchlorate. Issues such as toxicity, bioavailability, and scalability of synthesis need to be addressed in future studies. Ongoing research is focused on optimizing the compound's properties through structural modifications and exploring its interactions with biological systems in greater detail.

In conclusion, 1-(2-Hydroxycyclohexyl)pyridinium perchlorate (CAS: 116599-47-4) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its diverse applications, ranging from catalysis to therapeutics, underscore its potential to contribute to advancements in these fields. Continued investigation and collaboration among researchers will be essential to fully realize its capabilities and overcome existing limitations.